Cas no 2034375-23-8 (N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide)

• Product Name: N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide
• CAS No: 2034375-23-8
• MF: C₁₆H₁₇N₃OS₂
• MW: 331.455680608749
• CID: 5334748
• Update Time: 2025-11-06

N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)thiophene-2-carboxamide
• N-[2-(3,5-dimethyl-4-thiophen-3-ylpyrazol-1-yl)ethyl]thiophene-2-carboxamide
• N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide

• Inchi： 1S/C16H17N3OS2/c1-11-15(13-5-9-21-10-13)12(2)19(18-11)7-6-17-16(20)14-4-3-8-22-14/h3-5,8-10H,6-7H2,1-2H3,(H,17,20)
• InChI Key： HXVXBERAESMMCZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(C)=NN(CCNC(C2=CC=CS2)=O)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 396
• XLogP3: 3.3
• Topological Polar Surface Area: 103

Additional information on N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide

Comprehensive Overview of N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide (CAS No. 2034375-23-8)

N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide (CAS No. 2034375-23-8) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique combination of thiophene and pyrazole moieties, which are known for their diverse biological activities and applications in drug discovery. The presence of these heterocyclic rings makes it a promising candidate for further exploration in medicinal chemistry, particularly in the development of novel therapeutics targeting inflammation, metabolic disorders, and neurological conditions.

The molecular structure of N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide includes a thiophene-2-carboxamide group linked to a 3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazole scaffold via an ethyl spacer. This arrangement is particularly interesting due to the potential for hydrogen bonding and π-π stacking interactions, which could enhance its binding affinity to biological targets. Researchers are increasingly focusing on such heterocyclic compounds due to their ability to modulate enzyme activity and receptor function, making them valuable tools in drug design.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapies. N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide aligns with this trend, as its structural features suggest potential applications in targeting kinases, GPCRs, and other key proteins involved in disease pathways. Its CAS No. 2034375-23-8 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research.

Another area of interest is the compound's potential role in material science. The thiophene rings in its structure are known for their conductive properties, which could be leveraged in the development of organic semiconductors or photovoltaic materials. This dual applicability—both in pharmaceuticals and advanced materials—makes N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide a versatile subject for interdisciplinary studies.

From a synthetic perspective, the compound's preparation involves multi-step organic reactions, including amide coupling and pyrazole formation, which are well-documented in the literature. Researchers often optimize these protocols to improve yield and purity, addressing common challenges such as regioselectivity and byproduct formation. The availability of detailed synthetic procedures for CAS No. 2034375-23-8 facilitates its adoption in various research programs.

Given the growing emphasis on sustainability and green chemistry, future studies on this compound may explore eco-friendly synthesis routes or biodegradable derivatives. Such efforts align with global initiatives to reduce the environmental impact of chemical production while maintaining efficacy. Additionally, computational modeling and AI-driven drug discovery tools could further elucidate its structure-activity relationships, accelerating its development.

In summary, N-{2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-2-carboxamide (CAS No. 2034375-23-8) represents a compelling case study in modern chemistry. Its multifaceted applications, from drug development to material innovation, underscore its importance in scientific research. As interest in heterocyclic scaffolds and functionalized thiophenes continues to rise, this compound is poised to remain a focal point for innovation and discovery.